N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide

• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: N-butan-2-yl-4-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C15H23NO3/c1-4-12(3)16-15(17)13-6-8-14(9-7-13)19-11-10-18-5-2/h6-9,12H,4-5,10-11H2,1-3H3,(H,16,17)
• InChI Key: JJZUQPYFBIHNOG-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)OCCOCC

Description

N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide, also known as A-836,339, is a compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential use in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide at CB2 receptors is not fully understood. However, it is believed to activate the receptor by binding to a specific site on the receptor and inducing a conformational change that leads to downstream signaling events. This can result in the modulation of various cellular processes such as intracellular calcium signaling, protein kinase activation, and gene expression. The precise downstream effects of CB2 receptor activation by N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide depend on the specific cell type and context in which it is used.
Biochemical and Physiological Effects
N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide has been shown to have a variety of biochemical and physiological effects in various disease models. In animal models of inflammation, N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation and pain. In models of neuropathic pain, N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide has been shown to reduce pain behavior and increase the expression of anti-inflammatory cytokines. In models of neurodegenerative diseases such as Alzheimer's and Parkinson's, N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide in lab experiments is its high selectivity for CB2 receptors. This allows for the specific modulation of CB2 receptor signaling without affecting CB1 receptor signaling. Additionally, N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one limitation of using N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide is its relatively low potency compared to other CB2 receptor agonists. This can require higher doses of the compound to achieve the desired effects, which can lead to potential off-target effects.

Future Directions

There are several potential future directions for research using N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide. One area of interest is the role of CB2 receptors in various disease models, such as cancer and autoimmune diseases. Additionally, there is interest in developing more potent and selective CB2 receptor agonists based on the structure of N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide. This could lead to the development of novel therapeutics for various diseases that involve CB2 receptor signaling. Finally, there is interest in developing more specific imaging agents for CB2 receptors using N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide as a starting point. This could allow for the non-invasive imaging of CB2 receptor expression in various disease states.

Synthesis Methods

The synthesis of N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide involves several steps. The first step is the preparation of 4-(2-ethoxyethoxy)benzoic acid, which is achieved by reacting 4-hydroxybenzoic acid with 2-chloroethanol in the presence of a base. The resulting product is then reacted with sec-butylamine and an appropriate coupling reagent to form the desired compound, N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide. The purity and yield of the final product can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide has been extensively studied for its potential use as a selective cannabinoid receptor type 2 (CB2) agonist. CB2 receptors are primarily expressed in immune cells and have been implicated in various physiological processes such as inflammation, pain, and neuroprotection. N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide has been shown to have potent agonist activity at CB2 receptors and is highly selective over CB1 receptors, which are primarily expressed in the brain and are associated with the psychoactive effects of cannabinoids. This makes N-(sec-butyl)-4-(2-ethoxyethoxy)benzamide a valuable tool for studying the physiological and pathological roles of CB2 receptors in various disease models.